3,7-Bis(3,4-dichlorophenyl)-6-hydropyrazolo[5,4-d]1,2,4-triazolo[4,3-e]pyrimid ine

Specification

• Molecular Formula: C18H8Cl4N6
• Molecular Weight: 450.1 g/mol
• IUPAC Name: 5,10-bis(3,4-dichlorophenyl)-3,4,6,8,10,11-hexazatricyclo[7.3.0.02,6]dodeca-1(9),2,4,7,11-pentaene
• Standard InChI: InChI=1S/C18H8Cl4N6/c19-12-3-1-9(5-14(12)21)16-25-26-18-11-7-24-28(17(11)23-8-27(16)18)10-2-4-13(20)15(22)6-10/h1-8H
• Standard InChI Key: OPAVPEWENZSHLY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=NN=C3N2C=NC4=C3C=NN4C5=CC(=C(C=C5)Cl)Cl)Cl)Cl

Introduction

3,7-Bis(3,4-dichlorophenyl)-6-hydropyrazolo[5,4-d]1,2,4-triazolo[4,3-e]pyrimidine is a complex organic compound characterized by its unique heterocyclic structure. This compound features a pyrazolo[5,4-d]1,2,4-triazolo[4,3-e]pyrimidine core substituted with two 3,4-dichlorophenyl groups. Its structural arrangement contributes to its potential applications in medicinal chemistry and material science due to intriguing chemical properties and biological activities.

Chemical Reactions and Synthesis

The synthesis of 3,7-Bis(3,4-dichlorophenyl)-6-hydropyrazolo[5,4-d]1,2,4-triazolo[4,3-e]pyrimidine typically involves multi-step organic reactions. Common synthetic routes include careful control of reaction conditions such as temperature and solvent choice to optimize yield and purity. Techniques like microwave-assisted synthesis or solvent-free methods may also be employed to enhance efficiency.

Biological Activity and Potential Applications

Research indicates that this compound exhibits significant biological activity and is being studied for its potential as a pharmaceutical agent targeting specific enzymes or receptors involved in various diseases. Compounds with similar structures often exhibit selective inhibition against specific targets like cyclin-dependent kinases (CDKs), which are crucial in cell cycle regulation.

Characterization and Analysis

Characterization of 3,7-Bis(3,4-dichlorophenyl)-6-hydropyrazolo[5,4-d]1,2,4-triazolo[4,3-e]pyrimidine involves techniques such as melting point determination and solubility tests to assess its physical properties. Reactions involving this compound are often monitored using techniques like Thin Layer Chromatography (TLC) to assess progress and purity.